4,4-Difluoropiperidin-3-amine dihydrochloride

• IUPAC Name: 4,4-difluoropiperidin-3-amine;dihydrochloride
• InChI: InChI=1S/C5H10F2N2.2ClH/c6-5(7)1-2-9-3-4(5)8;;/h4,9H,1-3,8H2;2*1H
• InChI Key: AHKFDVSZSUXMGD-UHFFFAOYSA-N
• Canonical SMILES: C1CNCC(C1(F)F)N.Cl.Cl
• Molecular Formula: C5H12Cl2F2N2
• Molecular Weight: 209.06 g/mol

Description

4,4-Difluoropiperidin-3-amine dihydrochloride, also known as DFH4-DCH, is a chemical compound with the CAS Number 1803571-07-4. It has a molecular weight of 209.07 and its IUPAC name is this compound.

Molecular Structure Analysis

The InChI code for this compound is 1S/C5H10F2N2.2ClH/c6-5(7)1-2-9-3-4(5)8;;/h4,9H,1-3,8H2;2*1H. This code provides a specific representation of the molecule’s structure.

Physical And Chemical Properties Analysis

This compound is a powder that is stored at room temperature.

Scientific Research Applications

Synthesis Methodologies

4,4-Difluoropiperidin-3-amine dihydrochloride is a compound of interest in the field of organic and medicinal chemistry. A key aspect of its research involves the development of synthesis methodologies:

• New Synthetic Pathways

  Verniest et al. (2008) described a new synthetic pathway toward 3,3-difluoropiperidines, starting from delta-chloro-alpha,alpha-difluoroimines. This method was applied to establish the first synthesis of N-protected 3,3-difluoropipecolic acid, a new fluorinated amino acid (Verniest et al., 2008).

• Synthesis of Substituted Difluoropiperidines

  Surmont et al. (2010) evaluated synthetic strategies toward 4-substituted 3,3-difluoropiperidines, which led to the synthesis of N-protected 3,3-difluoroisonipecotic acid, a fluorinated gamma-amino acid (Surmont et al., 2010).

Medicinal Chemistry and Spectroscopy

Research in medicinal chemistry and spectroscopy has also incorporated this compound:

• Microwave Spectroscopy

  Bellott (1977) conducted a study on the low-resolution microwave spectroscopy of 4,4-difluoropiperidine, providing insights into its conformational analysis (Bellott, 1977).

• Magnetic Resonance Spectroscopy

  Yousif and Roberts (1968) used fluorine magnetic resonance spectroscopy to measure the rates of inversion of 4,4-difluoropiperidine, adding valuable data to its conformational studies (Yousif & Roberts, 1968).

Polymer Science and Functionalization

The compound finds applications in polymer science and functionalization processes:

• Degradable Poly(β-amino esters)

  Lynn and Langer (2000) synthesized Poly(β-aminoesters) using 4,4‘-trimethylenedipiperidine. Their study focused on the hydrolytic degradation of these polymers, relevant in the context of biomedical applications (Lynn & Langer, 2000).

• Functionalized, Water-Soluble Derivatives

  Li et al. (2008) worked on forming water-soluble 4,4-difluoro-4-bora-3a,4a-diaza-s-indacene (BODIPY) derivatives, using a process that can be related to the functionalization of similar fluorinated compounds (Li et al., 2008).

Safety and Hazards

The safety information for this compound includes several hazard statements: H315, H319, H335. These codes correspond to specific hazards, such as causing skin irritation (H315), serious eye irritation (H319), and respiratory irritation (H335). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P264), using only outdoors or in a well-ventilated area (P271), wearing protective gloves/protective clothing/eye protection/face protection (P280), and others.